Cas no 877632-96-7 (N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-(2-hydroxyethyl)ethanediamide)

• Product Name: N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-(2-hydroxyethyl)ethanediamide
• CAS No: 877632-96-7
• MF: C₂₀H₂₅FN₄O₄
• MW: 404.435308218002
• CID: 6536065
• Update Time: 2025-07-09

N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-(2-hydroxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-(2-hydroxyethyl)ethanediamide
• N'-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-(2-hydroxyethyl)oxamide

• Inchi： 1S/C20H25FN4O4/c21-15-4-1-2-5-16(15)24-8-10-25(11-9-24)17(18-6-3-13-29-18)14-23-20(28)19(27)22-7-12-26/h1-6,13,17,26H,7-12,14H2,(H,22,27)(H,23,28)
• InChI Key： PTUFUVMNXDJVSD-UHFFFAOYSA-N
• SMILES： C(NCCO)(=O)C(NCC(N1CCN(C2=CC=CC=C2F)CC1)C1=CC=CO1)=O

Additional information on N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-(2-hydroxyethyl)ethanediamide

Recent Advances in the Study of N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-(2-hydroxyethyl)ethanediamide (CAS: 877632-96-7)

The compound N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-(2-hydroxyethyl)ethanediamide (CAS: 877632-96-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which combine a fluorophenylpiperazine moiety with a furan-ethyl backbone and a hydroxyethyl-ethanediamide tail. This intricate architecture is believed to contribute to its selective binding affinity for specific neurotransmitter receptors, particularly those involved in neurological and psychiatric disorders. Preliminary in vitro and in vivo assays suggest that the compound exhibits promising activity as a modulator of dopaminergic and serotonergic pathways.

One of the key breakthroughs in the synthesis of this compound involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize side products and improve scalability, making it a viable candidate for further preclinical development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity.

Pharmacological evaluations have revealed that N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-(2-hydroxyethyl)ethanediamide demonstrates a favorable pharmacokinetic profile, with good oral bioavailability and blood-brain barrier penetration. These properties are critical for its potential use in treating central nervous system (CNS) disorders. Animal models of depression and anxiety have shown that the compound can significantly reduce behavioral symptoms, suggesting its efficacy as a novel psychotropic agent.

Despite these promising findings, challenges remain in understanding the compound's long-term safety and potential side effects. Ongoing studies are investigating its metabolic pathways and potential interactions with other drugs. Additionally, researchers are exploring structural analogs to enhance its selectivity and reduce off-target effects.

In conclusion, N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-(2-hydroxyethyl)ethanediamide represents a promising candidate for further development in the treatment of neurological and psychiatric conditions. Continued research efforts are essential to fully elucidate its mechanisms of action and therapeutic potential.